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Compound of Interest

Compound Name: (38-Bromopyridin-2-yl)methanol

Cat. No.: B1282956

For research use only. Not for use in diagnostic procedures.

Introduction

(3-Bromopyridin-2-yl)methanol is a functionalized pyridine derivative that holds potential as a
versatile building block in the synthesis of advanced materials. Its structure, featuring a reactive
bromine atom, a nucleophilic pyridyl nitrogen, and a hydroxyl group, allows for a variety of
chemical modifications. These functionalities enable its use as a precursor for designing
ligands for metal complexes, monomers for polymerization, and key intermediates for organic
electronic materials. The strategic placement of these groups allows for the tuning of electronic
and steric properties in the final materials.[1]

While specific, in-depth applications of (3-Bromopyridin-2-yl)methanol in materials science
are not extensively documented in publicly available literature, its chemical nature suggests its
utility in several areas. This document outlines a representative application in the development
of luminescent metal complexes, a field where pyridine-based ligands are of significant interest
for applications in organic light-emitting diodes (OLEDSs), chemical sensors, and photodynamic
therapy.

Physicochemical Properties

A summary of the key physicochemical properties of (3-Bromopyridin-2-yl)methanol is
provided below. This data is essential for its proper handling, storage, and use in synthetic
procedures.
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Property Value Reference
CAS Number 52378-64-0 [2]
Molecular Formula CeHsBrNO [2]
Molecular Weight 188.02 g/mol [2]
Appearance Solid

Boiling Point 260.9 £ 25.0 °C (Predicted)

Density 1.668 + 0.06 g/cm? (Predicted)

Storage Temperature Refrigerator

Representative Application: Synthesis of a
Luminescent Iridium(lll) Complex

This section details a representative protocol for the application of (3-Bromopyridin-2-
yl)methanol as a precursor for a bidentate ligand, which is subsequently used to synthesize a
luminescent Iridium(lll) complex. Such complexes are of interest for their phosphorescent
properties.

Synthetic Workflow
The overall synthetic strategy involves two main stages:
e Ligand Synthesis: Modification of (3-Bromopyridin-2-yl)methanol to introduce a second

coordinating group, forming a bidentate ligand. A common approach is the Suzuki coupling
reaction to introduce a phenyl group, followed by further functionalization if required.

o Complexation: Reaction of the synthesized ligand with an Iridium(lll) precursor to form the
final phosphorescent complex.
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Stage 1: Ligand Synthesis

(38-Bromopyridin-2-yl)ymethanol

Reactant

Suzuki Coupling
(Phenylboronic acid, Pd catalyst, base)

Product

(3-Phenylpyridin-2-yl)methanol

eactant
Oxidation
(e.g., MnO2)
Product
Stage 2: Complexation
3-Phenylpyridine-2-carbaldehyde [Ir(ppy)2Cl]2
(Bidentate Ligand) (Iridium precursor)

Ligand Precursor

Reaction in inert atmosphere
(e.g., N2 or Ar)

Product

Final Luminescent Iridium(lll) Complex
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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